Cas no 192767-46-7 (Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate)

• Product Name: Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
• CAS No: 192767-46-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 2117316
• Update Time: 2023-08-04

Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
• HNPOSBLBOOYMLT-UHFFFAOYSA-N
• 1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline
• 3-acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester
• 3-Acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester
• Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate

• Inchi： 1S/C12H19NO4/c1-9(14)16-8-10-5-6-13(7-10)11(15)17-12(2,3)4/h5H,6-8H2,1-4H3
• InChI Key： HNPOSBLBOOYMLT-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(COC(C)=O)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Topological Polar Surface Area: 55.8